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Compound of Interest

Compound Name: Acetazolamide-13C2,d3

Cat. No.: B12420494

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the certificate of analysis and purity
assessment for Acetazolamide-13C2,d3, an isotopically labeled internal standard crucial for
pharmacokinetic and metabolic studies. This document outlines the expected quantitative data,
detailed experimental protocols for its verification, and visual representations of key processes
and concepts.

Certificate of Analysis: Data Presentation

A Certificate of Analysis (CoA) for Acetazolamide-13C2,d3 provides a comprehensive
summary of its identity, purity, and quality. The following tables present typical data found in a
CoA for this isotopically labeled compound.

Table 1: Chemical Identity and Properties
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Parameter Specification

Product Name Acetazolamide-13C2,d3

N-(5-Sulfamoyl-1,3,4-thiadiazol-2-yl)acetamide-
1,2-13C2, N-acetyl-d3

Chemical Name

Molecular Formula C213C2H3D3N403S2
Molecular Weight 227.28 g/mol

CAS Number Not available

Appearance White to off-white solid
Solubility Soluble in DMSO, Methanol

Table 2: Purity Assessment

Test Method Specification Result
Chemical Purity HPLC >98.0% 99.5%
) ) =99 atom % 13C, =98
Isotopic Purity Mass Spectrometry Conforms
atom % D

1H NMR NMR Spectroscopy Conforms to structure Conforms
Mass Spectrum Mass Spectrometry Conforms to structure Conforms
Residual Solvents GC-HS As per USP <467> Conforms

ble 3: : il

Isotopic Species Method Specification Result

Mass Spectrometry /

13C Enrichment =299% 99.2%
NMR
) ) Mass Spectrometry /
Deuterium Enrichment =98% 98.5%
NMR
Unlabeled (d0) Mass Spectrometry <1% 0.3%
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Experimental Protocols

Detailed methodologies are essential for the accurate assessment of Acetazolamide-13C2,d3

purity and identity.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

This method is used to determine the chemical purity of Acetazolamide-13C2,d3 by
separating it from any non-isotopically labeled impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm).

* Mobile Phase: A gradient mixture of acetonitrile and water (containing 0.1% formic acid).
e Flow Rate: 1.0 mL/min.

o Detection Wavelength: 254 nm.

« Injection Volume: 10 pL.

e Procedure:

[¢]

Prepare a standard solution of Acetazolamide-13C2,d3 in the mobile phase.

[¢]

Inject the standard solution into the HPLC system.

Record the chromatogram and determine the retention time of the main peak.

[e]

o

Calculate the area of the main peak and any impurity peaks.

[¢]

The chemical purity is calculated as the percentage of the main peak area relative to the
total peak area.
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Mass Spectrometry (MS) for Isotopic Purity and Identity
Confirmation

Mass spectrometry is a critical technique for confirming the molecular weight and determining
the isotopic enrichment of Acetazolamide-13C2,d3.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with
a liquid chromatography system (LC-MS).

¢ lonization Mode: Electrospray lonization (ESI) in positive or negative mode.
o Mass Analyzer: Set to a high-resolution mode to resolve isotopic peaks.

e Procedure:

o

Infuse a dilute solution of Acetazolamide-13C2,d3 directly into the mass spectrometer or
inject it through the LC system.

o Acquire the full scan mass spectrum.

o Confirm the presence of the molecular ion corresponding to the expected mass of
Acetazolamide-13C2,d3 (m/z ~228.0 for [M+H]*).

o Analyze the isotopic distribution of the molecular ion peak to determine the percentage of
13C and deuterium incorporation. The relative intensities of the M, M+1, M+2, etc. peaks
are used to calculate the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

NMR spectroscopy provides detailed information about the molecular structure and confirms
the position of the isotopic labels.

¢ Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Deuterated dimethyl sulfoxide (DMSO-de).

e Experiments:
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o H NMR: To confirm the absence of protons at the deuterated positions and the overall
proton environment of the molecule. The methyl singlet seen in unlabeled Acetazolamide
will be absent.

o 183C NMR: To confirm the enrichment of the two labeled carbon atoms. The signals for the
labeled carbonyl and thiadiazole ring carbons will be significantly enhanced.

e Procedure:
o Dissolve a small amount of Acetazolamide-13C2,d3 in the deuterated solvent.
o Acquire *H and 3C NMR spectra.

o Compare the obtained spectra with the expected chemical shifts and coupling patterns for
the labeled compound to confirm its structure and the location of the isotopic labels.

Visualizations

The following diagrams, generated using Graphviz, illustrate key aspects of Acetazolamide's
mechanism, the analytical workflow for its labeled analogue, and the logical structure of a
Certificate of Analysis.
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Mechanism of Action of Acetazolamide

Experimental Workflow: Purity Assessment of
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Purity Assessment Workflow

Logical Relationship: Certificate of Analysis Structure
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Certificate of Analysis
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Structure of a Certificate of Analysis

 To cite this document: BenchChem. [Technical Guide: Acetazolamide-13C2,d3 Certificate of
Analysis and Purity Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420494#acetazolamide-13c2-d3-certificate-of-
analysis-and-purity-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12420494?utm_src=pdf-body-img
https://www.benchchem.com/product/b12420494#acetazolamide-13c2-d3-certificate-of-analysis-and-purity-assessment
https://www.benchchem.com/product/b12420494#acetazolamide-13c2-d3-certificate-of-analysis-and-purity-assessment
https://www.benchchem.com/product/b12420494#acetazolamide-13c2-d3-certificate-of-analysis-and-purity-assessment
https://www.benchchem.com/product/b12420494#acetazolamide-13c2-d3-certificate-of-analysis-and-purity-assessment
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12420494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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